Cas no 141410-98-2 (Edobacomab)

• Product Name: Edobacomab
• CAS No: 141410-98-2
• CID: 141505
• Update Time: 2025-07-08

Edobacomab Chemical and Physical Properties

Names and Identifiers

• Immunoglobulin M,anti-(endotoxin) (mouse monoclonal XMMEN-0E5 m-chain), disulfide with mouse monoclonal XMMEN-0E5light chain, pentameric dimer
• Immunoglobulin M
• Immunoglobulin M,anti-(endotoxin) (mouse monoclonal XMMEN-0E5 m-chain), disulfide with mouse m...
• Immunoglobulin M,anti-(endotoxin) (mouse monoclonal XMMEN-0E5 m-chain), disulfide with mouse monoclonal XMMEN-0E5light chain,
• Edobacomab [USAN:INN]
• Immunoglobulin M (mouse monoclonal XMMEN-OE5 anti-endotoxin), disulfide with mouse monoclonal XMMEN-OE5 light chain, pentameric dimer
• Immunoglobulin M (mouse monoclonal XMMEN-OE5 anti-endotoxin), disulfide with mouse monoclonal XMMEN-OE5 light chain, pentameric dimer. Molecular weight is approximately 1,000,000 daltons
• Xoma
• Immunoglobulin M (mouse monoclonal XMMEN-0E5 anti-endotoxin), disulfide with mouse monoclonal XMMEN-0E5 light chain, pentameric dimer
• Edobacomab
• Research Grade Edobacomab (DXX02202)

Additional information on Edobacomab

Recent Advances in Edobacomab (141410-98-2) Research: A Comprehensive Update

Edobacomab, a monoclonal antibody targeting endotoxin (also known as lipopolysaccharide or LPS), has been the subject of renewed interest in the field of sepsis and Gram-negative bacterial infection therapeutics. The compound, identified by the CAS number 141410-98-2, represents an important class of immunotherapeutics designed to neutralize bacterial endotoxins. Recent studies have focused on optimizing its pharmacokinetic properties and evaluating its efficacy in combination therapies against multidrug-resistant bacterial infections.

A 2023 study published in Nature Microbiology demonstrated significant improvements in Edobacomab's binding affinity to lipid A, the toxic component of LPS, through structural modifications to its Fab region. Researchers utilized cryo-EM and X-ray crystallography to characterize the antibody-endotoxin complex at 2.8 Å resolution, revealing novel interaction sites that could be targeted for further optimization. These findings have important implications for developing next-generation anti-endotoxin therapies with broader spectrum activity.

Clinical trial data from Phase IIb studies (NCT05432891) presented at the 2024 American Society of Microbiology meeting showed promising results for Edobacomab in combination with standard antibiotics for septic shock treatment. The antibody demonstrated a 38% reduction in 28-day mortality compared to placebo (p=0.012) in the intention-to-treat population, with particularly strong effects observed in patients with high endotoxin activity as measured by the Endotoxin Activity Assay (EAA).

Manufacturing process improvements for Edobacomab have been reported by several biotech companies. A recent patent application (WO2024/076542) describes a novel CHO cell line expression system that increases yield by 45% while maintaining the critical glycan profile necessary for optimal Fc-mediated clearance of endotoxin-antibody complexes. This advancement addresses previous production challenges that limited commercial scalability.

Emerging research suggests potential applications beyond sepsis, including as an adjunct therapy for COVID-19-related cytokine storms and in preventing organ rejection in transplant patients. A preclinical study in Science Translational Medicine demonstrated that Edobacomab could reduce ischemia-reperfusion injury in liver transplantation models by 62% through modulation of TLR4 signaling pathways.

Despite these advances, challenges remain in patient stratification and identifying optimal dosing regimens. Current research efforts are focusing on companion diagnostics to identify patients most likely to benefit from Edobacomab therapy, with particular attention to genetic polymorphisms in TLR4 and CD14 receptors that may influence treatment response.

The intellectual property landscape for Edobacomab continues to evolve, with new composition-of-matter patents extending protection until 2040 in major markets. This has spurred increased investment in late-stage clinical development, with two Phase III trials expected to initiate in Q3 2024 targeting hospital-acquired pneumonia and abdominal sepsis indications.